Cas no 1207343-94-9 (Methyl 2-chloro-4-cyano-3-methoxybenzoate)

• Product Name: Methyl 2-chloro-4-cyano-3-methoxybenzoate
• CAS No: 1207343-94-9
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4953981
• Update Time: 2025-06-07

Methyl 2-chloro-4-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-cyano-3-methoxybenzoate
• Methyl 2-chloro-4-cyano-3-methoxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-14-9-6(5-12)3-4-7(8(9)11)10(13)15-2/h3-4H,1-2H3
• InChI Key： LONPESLABHHUNB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=CC=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-chloro-4-cyano-3-methoxybenzoate

Methyl 2-chloro-4-cyano-3-methoxybenzoate (CAS No. 1207343-94-9): An Overview

Methyl 2-chloro-4-cyano-3-methoxybenzoate (CAS No. 1207343-94-9) is a versatile organic compound with a wide range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro, cyano, and methoxy functional group attached to a benzene ring. These functional groups confer specific chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and materials.

The chemical formula of Methyl 2-chloro-4-cyano-3-methoxybenzoate is C₁₀H₈ClNO₃. Its molecular weight is approximately 225.62 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the esterification of 2-chloro-4-cyano-3-methoxybenzoic acid with methanol in the presence of an acid catalyst. This synthetic route is both efficient and scalable, making it suitable for industrial production.

In the pharmaceutical industry, Methyl 2-chloro-4-cyano-3-methoxybenzoate has gained attention as an intermediate in the synthesis of several important drugs. For instance, it has been used in the development of compounds with potential therapeutic applications in the treatment of cancer, cardiovascular diseases, and neurological disorders. Recent studies have shown that derivatives of this compound exhibit significant biological activities, such as anti-inflammatory, anti-tumor, and anti-viral properties.

One notable application of Methyl 2-chloro-4-cyano-3-methoxybenzoate is in the synthesis of novel anticancer agents. Research published in the Journal of Medicinal Chemistry has highlighted the potential of this compound as a scaffold for developing targeted therapies against specific cancer types. The chloro and cyano groups contribute to the compound's ability to interact with specific cellular targets, while the methoxy group enhances its solubility and bioavailability.

In addition to its pharmaceutical applications, Methyl 2-chloro-4-cyano-3-methoxybenzoate has found use in the agrochemical industry. It serves as an intermediate in the production of pesticides and herbicides that are effective against a wide range of pests and weeds. The unique combination of functional groups in this compound allows for the design of molecules with enhanced selectivity and reduced environmental impact.

The material science community has also explored the potential of Methyl 2-chloro-4-cyano-3-methoxybenzoate. Its chemical structure makes it suitable for use in the synthesis of advanced materials with tailored properties. For example, it has been used as a building block in the development of polymers with improved thermal stability and mechanical strength. These materials find applications in various industries, including electronics, automotive, and aerospace.

The physical properties of Methyl 2-chloro-4-cyano-3-methoxybenzoate are well-documented. It is a white to off-white solid at room temperature with a melting point ranging from 65 to 68°C. The compound is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory and industrial settings.

Safety considerations are an important aspect when working with any chemical compound. While Methyl 2-chloro-4-cyano-3-methoxybenzoate is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, Methyl 2-chloro-4-cyano-3-methoxybenzoate (CAS No. 1207343-94-9) is a multifaceted organic compound with significant potential across various industries. Its unique chemical structure and versatile applications make it an essential component in the development of new drugs, agrochemicals, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.